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Compound of Interest

8-Chloro-2-hydroxyquinoline-4-
Compound Name:

carboxylic acid
CAS No.: 30333-56-3

Cat. No.: B1604987

Get Quote

Executive Summary

8-Chloro-2-hydroxyquinoline-4-carboxylic acid is a high-melting, heterocyclic scaffold often
utilized in the synthesis of NMDA receptor antagonists and kinase inhibitors. Its purification is
complicated by its poor solubility in common organic solvents and its tendency to co-precipitate
with unreacted precursors (e.g., 7-chloroisatin).

This guide provides a validated, two-stage purification protocol:
+ Acid-Base Fractionation: For initial isolation and removal of non-acidic impurities.

» Thermal Recrystallization: Using Glacial Acetic Acid to achieve >99% purity and defined
crystal morphology.

Physicochemical Context & Solubility Profile[1][2][3]
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Molecular Identity & Tautomerism

Understanding the tautomeric nature of this compound is critical for solvent selection. In the
solid state and polar solvents, the 2-quinolone (lactam) form often predominates over the 2-
hydroxy (lactim) form. This intermolecular hydrogen bonding network contributes to its high
melting point (>330°C) and low solubility.

e Chemical Formula: C

H

CINO

e MW: 223.61 g/mol

e Melting Point: 330-332°C (decomposition)[1]

e pKa: ~3.5 (carboxylic acid), ~10 (phenolic/lactam OH)

Solubility Matrix

Solvent Temperature Solubility Status Application
Insoluble (< 0.1 )
Water 25°C Anti-solvent / Wash
mg/mL)
] Not recommended for
Ethanol/Methanol 25°C Very Slightly Soluble )
primary Rx
Primary

Glacial Acetic Acid

118°C (Reflux)

High

Recrystallization

Solvent

Alternative Solvent

DMF / DMSO 25°C Moderate to High ) )
(requires anti-solvent)

ag.[2] NaOH (2M) 25°C Soluble (as Dianion) Acid-Base Extraction

ag. HCI (2M) 25°C Insoluble Precipitation
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Protocol 1: Crude Isolation (Acid-Base
Fractionation)

Objective: To isolate the target acid from the crude reaction mixture (typically a Pfitzinger or
Isatin-Malonate condensation) and remove unreacted neutral precursors.

Reagents
¢ Crude 8-Chloro-2-hydroxyquinoline-4-carboxylic acid[1]
e Sodium Hydroxide (NaOH), 2N solution

e Hydrochloric Acid (HCI), 6N solution

e Activated Charcoal (optional, for decolorization)

Step-by-Step Methodology

¢ Dissolution: Suspend the crude solid in 2N NaOH (10 mL per gram of solid). Stir at 50°C for
30 minutes.

o Mechanism:[3][1][4][5][6][7][8] The target molecule has two acidic protons (-COOH and -
OH/-NH). High pH converts it to the soluble disodium salt. Neutral impurities (e.g.,
unreacted isatin derivatives) remain insoluble.

« Filtration: Filter the warm alkaline solution through a Celite pad or sintered glass funnel to
remove insoluble tars and mechanical impurities.

» Decolorization (Optional): If the filtrate is dark brown/black, treat with activated charcoal (5%
w/w) at 50°C for 15 minutes, then filter again.

» Precipitation: Cool the filtrate to 20°C. Slowly add 6N HCI dropwise with vigorous stirring until
pH reaches 1-2.

o Observation: A thick, off-white to pale yellow precipitate will form immediately.

o Digestion: Heat the slurry to 80°C for 30 minutes (Ostwald ripening). This transforms fine,
amorphous particles into filterable aggregates.
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« |solation: Cool to room temperature. Filter the solid under vacuum. Wash the cake with water
(3x) until the filtrate is neutral (pH 7).

e Drying: Dry in a vacuum oven at 100°C for 12 hours.

Protocol 2: High-Purity Recrystallization (Glacial
Acetic Acid)

Objective: To obtain >99% pure crystals suitable for X-ray diffraction or biological assays. This
method utilizes the high temperature coefficient of solubility in acetic acid.

Reagents

e Crude 8-Chloro-2-hydroxyquinoline-4-carboxylic acid (from Protocol 1)

e Glacial Acetic Acid (ACS Grade)

Step-by-Step Methodology

» Slurry Preparation: Place the dried crude solid in a round-bottom flask equipped with a reflux
condenser and magnetic stir bar.

» Solvent Addition: Add Glacial Acetic Acid (approx. 15-20 mL per gram of solid).
o Note: Do not add a large excess. The goal is to achieve saturation at boiling point.

o Reflux: Heat the mixture to reflux (118°C). The solid should dissolve completely to form a
clear, yellow/amber solution.

o Troubleshooting: If undissolved solids persist after 15 minutes of reflux, add more acetic
acid in 2 mL increments. If particles remain that look like "grit" (inorganic salts), filter the
hot solution through a pre-heated glass funnel.

e Controlled Cooling (Nucleation):

o Remove the heat source. Allow the flask to cool slowly to room temperature on a cork ring
(approx. rate: 1-2°C/min).[8]
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o Causality: Rapid cooling (e.g., ice bath) precipitates amorphous material or metastable
polymorphs. Slow cooling promotes the growth of dense, stable crystalline needles or
prisms.

o Final Crystallization: Once at room temperature, cool the flask in an ice bath (0-5°C) for 1
hour to maximize yield.

« Filtration: Filter the crystals.

e Washing: Wash the filter cake with cold Glacial Acetic Acid (1x) followed by copious water (to
remove acetic acid) or cold acetone (to facilitate drying).

e Drying: Dry under vacuum at 100-120°C. Note: Acetic acid solvates can be persistent;
ensure thorough drying.

Process Visualization (Workflow)
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Figure 1: Purification workflow from crude reaction mixture to analytical grade crystals.
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Analytical Validation & Quality Control

Parameter Specification Method

White to pale yellow ] ]
Appearance Visual Inspection
needles/powder

Melting Point 330-332°C (with decomp) Capillary Method (uncorrected)
C18 Column, MeOH:H20
Assay (HPLC) > 99.0% )
(0.1% TFA) gradient
Residual Solvent < 5000 ppm (Acetic Acid) GC-Headspace
Crystal Habit Needles or Prisms Microscopy

Troubleshooting Table:
e Problem: Low Yield.

o Cause: Too much solvent used during reflux.

o Fix: Concentrate the mother liquor by 50% and re-cool.
e Problem: Product is colored (Pink/Brown).

o Cause: Oxidation products of isatin.[1]

o Fix: Repeat Protocol 1 (Acid/Base) with activated charcoal before recrystallization.
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o Significance: Establishes the synthesis route and validates glacial acetic acid as the
preferred recrystallization solvent for 8-chloro deriv

e PubChem. (2025).[9] 2-Hydroxyquinoline-4-carboxylic acid Compound Summary. National
Library of Medicine.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://patents.google.com/patent/US3691171A/en
https://patents.google.com/patent/US3691171A/en
https://patents.google.com/patent/US3691171A/en
https://patents.google.com/patent/US3691171A/en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyquinoline-4-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Significance: Provides physicochemical property data and tautomer inform

e Lahna, K., et al. (2022). Recent Achievements in the Synthesis of Quinoline-4-carboxylic
Acid and Its Derivatives. Revue Marocaine de Chimie Hétérocyclique.

o Significance: Reviews modern synthesis and purification techniques for this class of
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1604987?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

